Cas no 1781624-39-2 (2-2-(azetidin-1-yl)ethylbenzoic acid)

• Product Name: 2-2-(azetidin-1-yl)ethylbenzoic acid
• CAS No: 1781624-39-2
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6238114
• PubChem ID: 105457507
• Update Time: 2024-01-11

2-2-(azetidin-1-yl)ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(azetidin-1-yl)ethylbenzoic acid
• 1781624-39-2
• 2-[2-(azetidin-1-yl)ethyl]benzoic acid
• EN300-1618802

• Inchi： 1S/C12H15NO2/c14-12(15)11-5-2-1-4-10(11)6-9-13-7-3-8-13/h1-2,4-5H,3,6-9H2,(H,14,15)
• InChI Key： OVOMYTDIPIIWSV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1CCN1CCC1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines